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Compound of Interest

Compound Name: Ezetimibe D4

Cat. No.: B15616444 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Ezetimibe-D4, a deuterated internal standard used in research.[1] Adherence to these

procedural steps is critical for ensuring laboratory safety and regulatory compliance. This

document is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before handling or disposing of Ezetimibe-D4, it is crucial to review the following safety

protocols. This substance may be harmful if swallowed, inhaled, or absorbed through the skin,

and may cause irritation to the skin, eyes, and respiratory tract.[2] Furthermore, it is classified

as very toxic to aquatic life, necessitating strict environmental controls.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side-shields, impervious gloves, and a lab coat.[2] For operations that may

generate dust, use a full-face respirator with appropriate cartridges as a backup to

engineering controls.[2]

Engineering Controls: Handle Ezetimibe-D4 in a well-ventilated area, preferably within a

laboratory fume hood to minimize exposure.[2]

Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.

[2] Do not breathe dust.[4] Keep containers tightly closed when not in use and store in a

refrigerated, well-ventilated location.[2]
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First Aid:

Eye Contact: Flush eyes with water as a precaution.[2]

Skin Contact: Wash the affected area immediately with soap and plenty of water.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial

respiration and consult a physician.[2]

Ingestion: Rinse the mouth with water and consult a physician. Never give anything by

mouth to an unconscious person.[2]

Quantitative Data and Hazard Summary
The following table summarizes key identification and hazard information for Ezetimibe-D4,

compiled from safety data sheets.
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Parameter Data Reference

Chemical Name

(3R,4S)-1-(4-fluorophenyl-

2,3,5,6-d4)-3-[(3S)-3-(4-

fluorophenyl)-3-

hydroxypropyl]-4-(4-

hydroxyphenyl)-2-azetidinone

[3]

CAS Number 1093659-90-5 [2]

Chemical Formula C₂₄H₁₇D₄F₂NO₃ [2]

Hazard Classification

Very toxic to aquatic life.[3]

May be harmful if swallowed,

inhaled, or absorbed through

skin.[2]

[2][3]

UN Number UN3077 [3][4]

Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s.

(Ezetimibe-d4)

[3][4]

Transport Hazard Class
9 (Miscellaneous hazardous

materials)
[4]

Packaging Group III [4]

Disposal Protocol for Ezetimibe-D4
Improper disposal, such as flushing down the drain or discarding in household garbage, is

strictly prohibited.[3][5][6] Pharmaceutical waste can contaminate water supplies and harm the

environment.[6][7] The required method of disposal is through a licensed professional waste

management service in accordance with all local, state, and federal regulations.[2][8][9]

Methodology:

Waste Segregation and Collection:
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Collect all Ezetimibe-D4 waste, including unused product and contaminated materials

(e.g., gloves, wipes, empty containers), in a dedicated, suitable, and closed container.[2]

Ensure the container is compatible with the chemical and properly sealed to prevent leaks

or spills.

Container Labeling:

Clearly label the waste container as "Hazardous Waste" or as required by your institution's

specific guidelines.

The label must accurately identify the contents, including the name "Ezetimibe-D4" and

any associated hazard warnings. Use black containers for hazardous pharmaceutical

waste where applicable.[10]

Accidental Spill Cleanup:

In case of a spill, use personal protective equipment.[2]

Pick up and arrange disposal without creating dust.[2] For larger spills, clear the area and

move upwind.[9]

Collect the spilled material using dry cleanup procedures (e.g., vacuum or sweep) and

place it in the designated hazardous waste container.[9]

Prevent the product from entering drains, sewers, or waterways.[2][3]

Storage:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

waste accumulation area, away from incompatible materials like strong oxidizing agents.

[2]

Follow all institutional and regulatory requirements for the storage of hazardous chemical

waste.

Professional Disposal:
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Contact a licensed professional waste disposal service to arrange for the pickup and

disposal of the Ezetimibe-D4 waste.[2][8]

Provide the service with the Safety Data Sheet (SDS) and any other required

documentation.

The standard disposal method for such pharmaceutical waste is typically high-temperature

incineration at a permitted hazardous waste facility.[5][10]

Documentation:

Maintain detailed records of the waste disposal process, including the date, quantity of

waste, and the name of the disposal company, as required by regulatory bodies such as

the EPA.[7]

Ezetimibe-D4 Disposal Workflow
The following diagram illustrates the procedural workflow for the safe disposal of Ezetimibe-D4.
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Diagram: Ezetimibe-D4 Disposal Workflow
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Caption: Procedural workflow for the safe disposal of Ezetimibe-D4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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